(±)8-HDHA
(±)8-HDHA
(±)8-HDHA is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. (±)8-HDHA is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid.
Brand Name:
Vulcanchem
CAS No.:
90780-54-4
VCID:
VC0163533
InChI:
InChI=1S/C22H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-15-18-21(23)19-16-13-14-17-20-22(24)25/h3-4,6-7,9-10,12-16,19,21,23H,2,5,8,11,17-18,20H2,1H3,(H,24,25)
SMILES:
CCC=CCC=CCC=CCC=CCC(C=CC=CCCC(=O)O)O
Molecular Formula:
C22H32O3
Molecular Weight:
344.495
(±)8-HDHA
CAS No.: 90780-54-4
Reference Standards
VCID: VC0163533
Molecular Formula: C22H32O3
Molecular Weight: 344.495
CAS No. | 90780-54-4 |
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Product Name | (±)8-HDHA |
Molecular Formula | C22H32O3 |
Molecular Weight | 344.495 |
IUPAC Name | 8-hydroxydocosa-4,6,10,13,16,19-hexaenoic acid |
Standard InChI | InChI=1S/C22H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-15-18-21(23)19-16-13-14-17-20-22(24)25/h3-4,6-7,9-10,12-16,19,21,23H,2,5,8,11,17-18,20H2,1H3,(H,24,25) |
Standard InChIKey | ZHBVYDMSPDDAKE-UHFFFAOYSA-N |
SMILES | CCC=CCC=CCC=CCC=CCC(C=CC=CCCC(=O)O)O |
Description | (±)8-HDHA is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. (±)8-HDHA is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid. |
Synonyms | 8-hydroxy Docosahexaenoic Acid;(±)8-HDoHE |
Reference | 1.VanRollins, M. and Murphy, R.C. Autooxidation of docosahexaenoic acid: Analysis of ten isomers of hydroxydocosahexaenoate. J. Lipid Res. 25(5), 507-517 (1984). |
PubChem Compound | 53394257 |
Last Modified | Nov 11 2021 |
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